Cas no 67227-35-4 (N-{3-[(hydroxyacetyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoyl}glycine)

• Product Name: N-{3-[(hydroxyacetyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoyl}glycine
• CAS No: 67227-35-4
• MF: C₁₃H₁₂I₃N₃O₆
• MW: 686.96430015564
• CID: 1714005
• PubChem ID: 49651
• Update Time: 2025-04-21

N-{3-[(hydroxyacetyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoyl}glycine Chemical and Physical Properties

Names and Identifiers

• N-{3-[(hydroxyacetyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoyl}glycine
• 2-[[3-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-5-(methylcarbamoyl)benzoyl]amino]acetic acid
• N-[3-[(Hydroxyacetyl)amino]-5-methylaminocarbonyl-2,4,6-triiodobenzoyl]glycine
• N-(3-Hydroxyacetamido-5-methylcarbamoyl-2,4,6-triiodobenzoyl)glycin
• DTXSID80217553
• GLYCINE, N-(3-HYDROXYACETAMIDO-5-METHYLCARBAMOYL-2,4,6-TRIIODOBENZOYL)-
• SCHEMBL11693037
• 67227-35-4

• Inchi： 1S/C13H12I3N3O6/c1-17-12(24)6-8(14)7(13(25)18-2-5(22)23)10(16)11(9(6)15)19-4(21)3-20/h20H,2-3H2,1H3,(H,17,24)(H,18,25)(H,19,21)(H,22,23)
• InChI Key： XMLNABQODRQUSO-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C(NC)=O)=C(C=1C(NCC(=O)O)=O)I)I)NC(CO)=O

Computed Properties

• Exact Mass: 686.78466
• Monoisotopic Mass: 686.786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2
• XLogP3: 0.5

Experimental Properties

• Density: 2.47
• Boiling Point: 624.7°C at 760 mmHg
• Flash Point: 331.6°C
• Refractive Index: 1.758
• PSA: 144.83